Cas no 568555-80-6 (3-benzyl-6-phenyl-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one)

• Product Name: 3-benzyl-6-phenyl-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one
• CAS No: 568555-80-6
• MF: C₁₉H₁₄N₂OS₂
• MW: 350.457261562347
• CID: 3105860
• PubChem ID: 2366637
• Update Time: 2025-11-01

3-benzyl-6-phenyl-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Benzyl-2-mercapto-6-phenyl-3H-thieno[3,2-d]pyrimidin-4-one
• 3-benzyl-6-phenyl-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one
• EN300-05720
• 568555-80-6
• 3-benzyl-6-phenyl-2-sulfanylidene-1H-thieno[3,2-d]pyrimidin-4-one
• 3-benzyl-4-hydroxy-6-phenylthieno[3,2-d]pyrimidine-2-thione
• AKOS034446346
• CS-0220080
• 2,3-Dihydro-6-phenyl-3-(phenylmethyl)-2-thioxothieno[3,2-d]pyrimidin-4(1H)-one
• TXA55580
• 3-benzyl-6-phenyl-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
• G37652
• Z55664749

• Inchi： 1S/C19H14N2OS2/c22-18-17-15(11-16(24-17)14-9-5-2-6-10-14)20-19(23)21(18)12-13-7-3-1-4-8-13/h1-11H,12H2,(H,20,23)
• InChI Key： XVUVTVUDOMMYAD-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC2=C1C(N(C(N2)=S)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 350.05475542Da
• Monoisotopic Mass: 350.05475542Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 92.7Ų

Additional information on 3-benzyl-6-phenyl-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one

Comprehensive Overview of 3-Benzyl-6-Phenyl-2-Sulfanyl-3H,4H-Thieno[3,2-d]Pyrimidin-4-One (CAS No. 568555-80-6)

3-Benzyl-6-phenyl-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 568555-80-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This thienopyrimidinone derivative is characterized by its unique molecular structure, which combines a benzyl group, a phenyl ring, and a sulfanyl moiety. These functional groups contribute to its diverse chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules and advanced materials.

The compound's CAS number 568555-80-6 serves as a unique identifier in chemical databases, ensuring precise tracking in research and industrial applications. Researchers are particularly interested in its potential as a kinase inhibitor or antioxidant agent, aligning with current trends in drug discovery for chronic diseases. Its thieno[3,2-d]pyrimidine core is a privileged scaffold in medicinal chemistry, often associated with anti-inflammatory and anticancer activities, which are highly sought-after in modern therapeutics.

In the context of green chemistry, 3-benzyl-6-phenyl-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one has been explored for its compatibility with sustainable synthesis methods. This aligns with the growing demand for eco-friendly chemical processes, a topic frequently searched in academic and industrial forums. Its sulfanyl group offers reactivity that can be harnessed for covalent bonding in polymer chemistry, addressing the need for high-performance materials in electronics and coatings.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound's purity and stability, reflecting the broader emphasis on quality control in chemical manufacturing. Recent publications highlight its role in structure-activity relationship (SAR) studies, a hot topic in computational chemistry and AI-driven drug design. These applications resonate with frequent searches for molecular modeling tools and cheminformatics solutions.

From a commercial perspective, CAS 568555-80-6 is listed in specialty chemical catalogs as a research-grade reagent, catering to laboratories focused on small-molecule therapeutics. Its nomenclature, though complex, follows IUPAC conventions, which are often queried by students and professionals alike. The compound's benzyl-phenyl-thienopyrimidine architecture also makes it a candidate for photophysical studies, tapping into the rising interest in organic semiconductors and optoelectronic materials.

In summary, 3-benzyl-6-phenyl-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one represents a versatile chemical entity with multifaceted applications. Its relevance to drug discovery, material science, and sustainable chemistry ensures its continued prominence in scientific discourse, answering the persistent demand for innovative chemical building blocks across disciplines.